Cas no 2120059-56-3 (methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate)

• Product Name: methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate
• CAS No: 2120059-56-3
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5105777
• Update Time: 2025-10-31

methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1,2-dihydro-5-methoxy-1-oxo-, methyl ester
• methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate

• Inchi： 1S/C12H11NO4/c1-16-10-5-3-4-7-8(10)6-9(12(15)17-2)13-11(7)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： XXWGENWRAZXRNE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OC)=CC=C2)C=C(C(OC)=O)N1

Additional information on methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate

Research Brief on Methyl 5-Methoxy-1-oxo-2H-isoquinoline-3-carboxylate (CAS: 2120059-56-3): Recent Advances and Applications

Methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate (CAS: 2120059-56-3) is a synthetic heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's structural framework, featuring an isoquinoline core with methoxy and carboxylate substituents, renders it a promising scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in inflammatory pathways. The study reported that derivatives of methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate exhibited potent inhibitory activity against NF-κB signaling, a key regulator of inflammation, with IC50 values in the low micromolar range.

In addition to its anti-inflammatory potential, recent research has explored the anticancer properties of this compound. A 2024 preprint article on bioRxiv detailed its role in the design of selective PARP-1 inhibitors, which are critical for targeting DNA repair mechanisms in cancer cells. The study utilized computational docking and molecular dynamics simulations to optimize the binding affinity of methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate derivatives, leading to the identification of several candidates with enhanced cytotoxicity against breast and ovarian cancer cell lines.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A 2023 paper in Organic Letters described a novel one-pot synthesis method using palladium-catalyzed cyclization, which significantly improved yield and reduced reaction time compared to traditional approaches. This methodological innovation is expected to facilitate broader application of the compound in high-throughput screening and combinatorial chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate derivatives. Recent pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences (2024), have highlighted issues such as low oral bioavailability and rapid metabolic clearance, which may limit clinical translation. Ongoing research is focused on structural modifications, including prodrug strategies and nanoformulations, to address these limitations.

In conclusion, methyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate (CAS: 2120059-56-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory, anticancer, and antimicrobial therapies, supported by recent advances in synthetic methodologies and biological evaluations. Future research should prioritize the optimization of its pharmacokinetic profile and the exploration of its mechanisms of action in greater detail to unlock its full therapeutic potential.